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Compound of Interest

Compound Name: Fusarochromanone

Cat. No.: B1674292 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals working with

Fusarochromanone. Adherence to these guidelines is critical for ensuring personnel safety

and maintaining a secure laboratory environment.

Fusarochromanone is a mycotoxin with potent anti-angiogenic and anti-cancer properties,

making it a valuable compound in research.[1][2] However, its cytotoxic nature necessitates

careful handling and disposal. This guide outlines the necessary personal protective equipment

(PPE), operational plans, and disposal procedures to minimize risk.

Chemical and Physical Properties
A summary of the known physical and chemical properties of Fusarochromanone is presented

below.
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Property Value Source

Molecular Formula C₁₅H₂₀N₂O₄ --INVALID-LINK--

Molecular Weight 292.33 g/mol --INVALID-LINK--

Appearance Solid --INVALID-LINK--

Melting Point 132 - 134 °C --INVALID-LINK--

Storage Temperature
Powder: -20°C; In solvent:

-80°C
--INVALID-LINK--[3]

Hazard Identification and Toxicity
Fusarochromanone is classified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects.[3] While no official occupational exposure limits have been established, its

cytotoxic and anti-proliferative effects underscore the need for stringent safety measures.[4][5]

Hazard Statement GHS Classification Source

Harmful if swallowed
Acute toxicity, Oral (Category

4)
--INVALID-LINK--[3]

Very toxic to aquatic life with

long lasting effects

Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

--INVALID-LINK--[3]

In Vitro Toxicity Data:

Cell Line IC₅₀ / EC₅₀ Source

Various Human Cancer Cell

Lines

IC₅₀ ranging from 10nM - 2.5

μM
--INVALID-LINK--[2][6]

RPE-1 EC₅₀ of 0.058 µM --INVALID-LINK--[7]

HCT-116 EC₅₀ of 0.170 µM --INVALID-LINK--[7]

U2OS EC₅₀ of 0.232 µM --INVALID-LINK--[7]
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Operational Plan: Safe Handling of
Fusarochromanone
A systematic approach is crucial when working with Fusarochromanone. The following

workflow outlines the key steps from preparation to disposal.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Fusarochromanone.
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Fusarochromanone.

PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Nitrile gloves offer good

resistance to a variety of

chemicals.[8][9] Double-

gloving provides an additional

layer of protection against

potential tears or permeation.

Eye Protection
Chemical safety goggles with

side shields.

Protects eyes from splashes of

solutions or contact with

airborne powder.[3]

Body Protection
Impervious, long-sleeved

laboratory coat.

Prevents skin contact with the

compound.[3]

Respiratory Protection

A NIOSH-approved N95 or

higher-rated particulate

respirator.

Required when handling the

powdered form of

Fusarochromanone to prevent

inhalation.[3][7]

Experimental Protocol: Preparation of a
Fusarochromanone Stock Solution
This protocol provides a general procedure for preparing a stock solution of

Fusarochromanone for in vitro experiments.

Preparation of Work Area:

Ensure a chemical fume hood is certified and functioning correctly.

Cover the work surface with absorbent, plastic-backed paper.

Assemble all necessary equipment and reagents.
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Donning PPE:

Put on all required personal protective equipment as specified in the table above.

Weighing and Dissolving:

Tare a microcentrifuge tube on an analytical balance.

Carefully weigh the desired amount of powdered Fusarochromanone into the tube.

Add the appropriate volume of a suitable solvent (e.g., DMSO) to achieve the desired

stock concentration.

Vortex briefly to dissolve the compound completely.

Storage:

Clearly label the stock solution with the compound name, concentration, date, and your

initials.

Store the stock solution at -80°C for long-term stability.[3]

Disposal Plan
Proper disposal of Fusarochromanone waste is critical to prevent environmental

contamination and accidental exposure.

Waste Segregation:

Solid Waste: Contaminated gloves, paper towels, and other disposable materials should be

collected in a dedicated, clearly labeled hazardous waste bag.

Liquid Waste: Unused stock solutions and experimental media containing

Fusarochromanone should be collected in a labeled, leak-proof hazardous waste container.

Sharps: Contaminated needles, syringes, and pipette tips must be disposed of in a

designated sharps container.
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Decontamination and Disposal Procedure:

Decontaminate Surfaces and Equipment:

Wipe down all work surfaces and equipment with a 70% ethanol solution.[3]

Chemical Inactivation of Liquid Waste (Adapted from Aflatoxin Decontamination Protocols):

Caution: This procedure should be performed in a chemical fume hood.

For aqueous solutions, add sodium hypochlorite solution to a final concentration of at least

1.3% and let it stand for a minimum of 2 hours.[4]

For solutions in organic solvents, the solvent should first be evaporated in a fume hood.

The residue can then be dissolved in a small amount of methanol before adding the

hypochlorite solution.[4]

After inactivation, neutralize the solution and dispose of it in accordance with your

institution's hazardous waste guidelines.

Final Disposal:

All collected hazardous waste (solid, inactivated liquid, and sharps) must be disposed of

through your institution's approved hazardous waste management program.[3]

By adhering to these safety protocols, researchers can safely harness the scientific potential of

Fusarochromanone while minimizing risks to themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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